Cas no 5183-62-0 (Cyclohexanecarboxylicacid, 1,3-dimethyl-2-oxo-, ethyl ester)

Cyclohexanecarboxylicacid, 1,3-dimethyl-2-oxo-, ethyl ester structure
5183-62-0 structure
Product Name:Cyclohexanecarboxylicacid, 1,3-dimethyl-2-oxo-, ethyl ester
CAS No:5183-62-0
MF:C11H18O3
MW:198.258823871613
CID:382976
PubChem ID:221184
Update Time:2025-04-19

Cyclohexanecarboxylicacid, 1,3-dimethyl-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylicacid, 1,3-dimethyl-2-oxo-, ethyl ester
    • ethyl 1,3-dimethyl-2-oxocyclohexane-1-carboxylate
    • AC1L59WB
    • AC1Q6DF4
    • AG-J-19665
    • AR-1I7862
    • CTK4J4963
    • ethyl 1,3-dimethyl-2-oxocyclohexanecarboxylate
    • NSC5317
    • NSC-5317
    • DTXSID30277960
    • 5183-62-0
    • Inchi: 1S/C11H18O3/c1-4-14-10(13)11(3)7-5-6-8(2)9(11)12/h8H,4-7H2,1-3H3
    • InChI Key: GCKIPVBBRCOZBQ-UHFFFAOYSA-N
    • SMILES: O=C1C(C)CCCC1(C(=O)OCC)C

Computed Properties

  • Exact Mass: 198.12564
  • Monoisotopic Mass: 198.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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